5-Amino-3-(ethylamino)-1-methyl-1H-pyrazole-4-carbonitrile

• Molecular Formula: C7H11N5
• Molecular Weight: 165.20 g/mol
• SMILES: CCNC1=NN(C(=C1C#N)N)C
• InChI: InChI=1S/C7H11N5/c1-3-10-7-5(4-8)6(9)12(2)11-7/h3,9H2,1-2H3,(H,10,11)
• InChIKey: AWKRKGAGBBBBIE-UHFFFAOYSA-N

5-Amino-3-(ethylamino)-1-methyl-1H-pyrazole-4-carbonitrile: Properties & Procurement

5-Amino-3-(ethylamino)-1-methyl-1H-pyrazole-4-carbonitrile (CAS 1596062-43-9) is a heterocyclic organic compound featuring a pyrazole core substituted with amino, ethylamino, methyl, and nitrile functional groups, with a molecular formula of C₇H₁₁N₅ and a molecular weight of 165.2 g/mol . It belongs to the 5-aminopyrazole-4-carbonitrile class, a scaffold widely recognized in medicinal chemistry for its versatility as a building block in synthesizing kinase inhibitors, CFTR modulators, and other bioactive molecules [1]. The compound is commercially available from multiple vendors, typically at 95% purity, and serves as a key intermediate rather than a final active pharmaceutical ingredient, making its substitution pattern and functional group arrangement critical determinants of downstream synthetic utility .

Synthetic Intermediate 5-Aminopyrazole-4-carbonitrile building block with 3-ethylamino substitution for kinase inhibitor and CFTR modulator synthesis

Substitution Pattern 3-Ethylamino and N1-methyl groups provide unique H-bond donor geometry and regiochemical control

Procurement Multi-vendor availability at 95% purity reduces single-supplier dependency

• [1] Namkung W, Park J, Seo Y, Verkman AS. Novel Amino-Carbonitrile-Pyrazole Identified in a Small Molecule Screen Activates Wild-Type and ∆F508 Cystic Fibrosis Transmembrane Conductance Regulator in the Absence of a cAMP Agonist. Molecular Pharmacology. 2013;84(3):384-392. doi:10.1124/mol.113.086348. View Source

5-Amino-3-(ethylamino)-1-methyl-1H-pyrazole-4-carbonitrile: Substitution Specificity

Within the 5-aminopyrazole-4-carbonitrile class, seemingly minor changes in substitution pattern produce compounds with fundamentally different reactivity profiles and downstream synthetic trajectories. The target compound bears a 3-ethylamino substituent rather than a simple 3-ethyl or 3-methyl group, and an N1-methyl rather than N1-ethyl or N1-H group. These substitutions alter the hydrogen-bond donor/acceptor capacity, nucleophilicity at the 5-amino position, and regioselectivity of subsequent derivatization reactions [1]. As demonstrated in the broader aminopyrazole literature, the specific positioning of the ethylamino group at C3 (versus the regioisomeric 5-ethylamino arrangement) dictates which fused heterocyclic systems can be accessed, directly impacting the compound's value as a synthetic intermediate [2]. Procurement of a close analog—such as 5-amino-3-ethyl-1-methyl-1H-pyrazole-4-carbonitrile (CAS 18280-56-3, C₇H₁₀N₄, MW 150.18) or 5-amino-1-ethyl-3-methyl-1H-pyrazole-4-carbonitrile (CAS 102997-29-5)—introduces a different substitution vector that may not support the same downstream chemistry, making generic interchange unreliable without revalidation of the entire synthetic route.

Regioisomeric Mismatch

5-Ethylamino regioisomer (CAS 512845-63-5) places H-bond donor at C5, altering chelation geometry and synthetic outcome.

Analog Functional Deficiency

3-Ethyl analog (CAS 18280-56-3) lacks the ethylamino NH, removing key H-bond donor and N-functionalization site.

N1-Alkyl Substitution Shift

N1-Ethyl analog (CAS 1594789-39-5) increases MW and lipophilicity, potentially altering fragment library suitability.

• [1] Reed MA, Thavaraj V, Weaver DF. Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transformations. ACS Omega. 2019;4(2):3325-3333. doi:10.1021/acsomega.8b03550. View Source
• [2] Ali KA, Ragab EA, Abdelghafar HS, Farag AM. Facile synthetic approaches for new series of pyrazole-4-carbonitrile derivatives. Research on Chemical Intermediates. 2016;42:4125-4140. doi:10.1007/s11164-015-2231-y. View Source

5-Amino-3-(ethylamino)-1-methyl-1H-pyrazole-4-carbonitrile: Differentiation Evidence

3- vs. 5-Ethylamino Substitution: Regioisomeric Impact

The target compound 5-amino-3-(ethylamino)-1-methyl-1H-pyrazole-4-carbonitrile (CAS 1596062-43-9) is regioisomeric with 3-amino-5-(ethylamino)-1-methyl-1H-pyrazole-4-carbonitrile (CAS 512845-63-5). In the target compound, the ethylamino group resides at C3 adjacent to the ring N2, while in the regioisomer it occupies C5 adjacent to the ring N1 . This positional difference creates distinct hydrogen-bonding geometries: the 3-ethylamino group presents an additional H-bond donor (NH) proximal to the pyrazole N2, whereas the 5-ethylamino regioisomer presents this donor proximal to N1. The C3-ethylamino arrangement provides a unique chelating motif (N2–C3–NH–Et) that can coordinate metal ions or engage kinase hinge regions differently than the C5-ethylamino arrangement [1]. Although no direct head-to-head biological comparison between these two specific regioisomers has been published, the regiochemical distinction is structurally absolute and irreproducible by the alternative isomer, making them non-interchangeable as synthetic building blocks.

3- vs. 5-Ethylamino

Class-level inference

3-ethylamino vs 5-ethylamino; identical MW (165.2); distinct InChI keys; no direct bioassay comparison.

Regioisomeric substitution pattern is structurally absolute; non-interchangeable as synthetic building blocks.

Structure-based comparison; experimental validation of synthetic trajectories recommended.

Evidence Dimension	Regiochemical substitution pattern (position of ethylamino group on pyrazole ring)
Target Compound Data	3-ethylamino substitution (C3–NH–CH₂CH₃); MW 165.2; C₇H₁₁N₅
Comparator Or Baseline	3-Amino-5-(ethylamino)-1-methyl-1H-pyrazole-4-carbonitrile (CAS 512845-63-5); 5-ethylamino substitution (C5–NH–CH₂CH₃); MW 165.2; C₇H₁₁N₅; regioisomer with identical formula
Quantified Difference	Identical molecular formula and MW; differentiation is purely structural (regioisomeric). The ethylamino group is attached at position 3 in the target vs. position 5 in the comparator, yielding different InChI Keys: AWKRKGAGBBBBIE-UHFFFAOYSA-N (target) vs. comparator-specific key.
Conditions	Structural/computational comparison based on IUPAC nomenclature and InChI identifiers; no direct comparative biological assay data available.

Why This Matters

Scientists synthesizing regiospecific kinase inhibitors or CFTR modulators where the ethylamino placement at C3 (vs. C5) is structurally required cannot substitute the 5-ethylamino regioisomer without fundamentally altering the target binding pose and potentially losing all activity.

• [1] Reed MA, Thavaraj V, Weaver DF. Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transformations. ACS Omega. 2019;4(2):3325-3333. doi:10.1021/acsomega.8b03550. View Source

N1-Methyl vs. N1-Ethyl: Physicochemical and Synthetic Impact

The target compound carries an N1-methyl group, distinguishing it from 5-amino-1-ethyl-3-(ethylamino)-1H-pyrazole-4-carbonitrile (CAS 1594789-39-5), which bears an N1-ethyl group [1]. The N1-methyl vs. N1-ethyl difference results in a molecular weight reduction of 14.02 Da (165.2 vs. 179.2 g/mol) and a calculated LogP decrease of approximately 0.4–0.6 units (class-level estimate based on the Hansch π constant for a methyl → ethyl homologation of ~0.5) [2]. In fragment-based drug discovery, this MW difference can be significant: the target compound (MW 165.2) remains within the traditional Rule-of-Three fragment space (MW ≤ 300), whereas the N1-ethyl analog begins to encroach on higher MW territory that may limit its utility as a minimal fragment starting point. Additionally, the N1-methyl compound offers a distinct steric environment around the pyrazole N1, affecting the geometry of N1-linked derivatization products.

N1-Methyl vs N1-Ethyl

Class-level inference

ΔMW −14 Da; ΔcLogP ≈ −0.5 units; N1-methyl reduces lipophilicity and rotatable bond count.

Lower MW and lipophilicity favor ligand-efficient fragment screening; N1-ethyl analog may suit larger binding pockets.

Calculated property estimates; experimental LogP determination advised.

Evidence Dimension	N1-alkyl substitution: molecular weight and calculated lipophilicity
Target Compound Data	N1-methyl; MW 165.2 g/mol; formula C₇H₁₁N₅; cLogP estimated ~0.8–1.2
Comparator Or Baseline	5-Amino-1-ethyl-3-(ethylamino)-1H-pyrazole-4-carbonitrile (CAS 1594789-39-5); N1-ethyl; MW 179.2 g/mol; formula C₈H₁₃N₅; cLogP estimated ~1.2–1.8
Quantified Difference	ΔMW = 14.0 Da (8.5% reduction for target); estimated ΔcLogP ≈ 0.4–0.6 units favoring lower lipophilicity for the target; one fewer rotatable bond in target.
Conditions	Calculated physicochemical property comparison based on molecular formula differences; class-level LogP estimation using Hansch π methodology.

Why This Matters

For procurement in fragment-based screening libraries, the lower MW and reduced lipophilicity of the N1-methyl compound make it a more ligand-efficient starting point, while the N1-ethyl analog may be preferred for projects targeting larger, more lipophilic binding pockets.

• [1] Kuujia. CAS 1594789-39-5: 5-Amino-1-ethyl-3-(ethylamino)-1H-pyrazole-4-carbonitrile. Accessed May 2026. View Source
• [2] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society; 1995. View Source

3-Ethylamino vs. 3-Ethyl: H-Bond Donor and Synthetic Versatility

The target compound 5-amino-3-(ethylamino)-1-methyl-1H-pyrazole-4-carbonitrile features a 3-ethylamino (–NH–CH₂CH₃) substituent, in contrast to 5-amino-3-ethyl-1-methyl-1H-pyrazole-4-carbonitrile (CAS 18280-56-3), which carries a simple 3-ethyl (–CH₂CH₃) group . The critical difference is the presence of an additional hydrogen-bond donor (the secondary amine NH of the ethylamino group) in the target compound. This increases the total H-bond donor count from 2 (two NH₂ hydrogens on the 5-amino group) to 3 (two NH₂ + one NH), and the H-bond acceptor count from 3 to 4 . In the context of kinase inhibitor design, where hinge-binding motifs frequently exploit dual H-bond donor-acceptor interactions with the kinase hinge region (e.g., the pyrazole N2 as acceptor and the adjacent NH as donor), the 3-ethylamino substituent provides a pre-organized chelating motif (N2–C3–NH–Et) that is absent in the 3-ethyl analog [1]. Furthermore, the 3-ethylamino NH serves as an additional site for selective N-functionalization (alkylation, acylation, sulfonylation), enabling derivatization chemistries that are simply not possible with the 3-ethyl analog.

3-Ethylamino vs 3-Ethyl

Class-level inference

Target: HBD=3, HBA=4; Comparator: HBD=2, HBA=3; ΔMW +15 Da; extra NH enables N-functionalization.

Additional H-bond donor supports kinase hinge binding motifs and expands derivatization chemistry.

H-bond counts derived from structure; kinase hinge engagement requires experimental confirmation.

Evidence Dimension	H-bond donor/acceptor count and synthetic derivatization potential
Target Compound Data	3-NH-CH₂CH₃ (ethylamino); HBD count = 3 (2 × NH₂ + 1 × NH); HBA count = 4 (N₂ pyrazole + NH–Et nitrogen + CN nitrogen + NH₂ nitrogen); 1 additional site for N-functionalization; MW 165.2; C₇H₁₁N₅
Comparator Or Baseline	5-Amino-3-ethyl-1-methyl-1H-pyrazole-4-carbonitrile (CAS 18280-56-3); 3-CH₂CH₃ (ethyl); HBD count = 2 (2 × NH₂ only); HBA count = 3; no secondary amine for derivatization; MW 150.18; C₇H₁₀N₄
Quantified Difference	ΔHBD = +1; ΔHBA = +1; ΔMW = 15.0 Da; target contains an additional nitrogen atom enabling N-functionalization chemistries not accessible with the 3-ethyl analog.
Conditions	Structural comparison based on molecular formula, IUPAC names, and calculated H-bond donor/acceptor counts per standard medicinal chemistry conventions.

Why This Matters

Medicinal chemists designing kinase inhibitors that require a 3-position H-bond donor for hinge binding cannot replace the 3-ethylamino compound with the 3-ethyl analog; the additional H-bond donor and N-functionalization site in the target compound confer unique synthetic versatility that directly impacts library design and SAR exploration.

• [1] Das J, Moquin RV, Dyckman AJ, et al. 5-Amino-pyrazoles as potent and selective p38α inhibitors. Bioorganic & Medicinal Chemistry Letters. 2005;15(23):5087-5091. View Source

Commercial Availability and Purity vs. Closest Analogs

The target compound 5-amino-3-(ethylamino)-1-methyl-1H-pyrazole-4-carbonitrile (CAS 1596062-43-9) is commercially stocked at 95% purity by multiple independent vendors including AKSci (catalog 0786EE) and Leyan (catalog 2091123), with Sigma-Aldrich also listing the compound via the Enamine catalog . This multi-vendor availability at a consistent 95% purity specification provides procurement redundancy. In contrast, the regioisomer 3-amino-5-(ethylamino)-1-methyl-1H-pyrazole-4-carbonitrile (CAS 512845-63-5) shows more limited vendor coverage and is frequently listed with less specific purity documentation. The closest 3-ethyl analog (CAS 18280-56-3) is more broadly available but lacks the ethylamino NH functionality critical for certain synthetic applications. For procurement purposes, the target compound offers the combination of a unique 3-ethylamino substitution pattern with demonstrated commercial availability at defined purity from multiple sources, reducing single-supplier dependency risk.

Commercial Availability

Data to verify

≥3 vendors at 95% purity (target); regioisomer ≤2 vendors; N1-ethyl analog limited availability.

Multi-vendor procurement at defined purity reduces supply disruption risk for building block applications.

Vendor survey May 2026; verify current stock and purity documentation before ordering.

Evidence Dimension	Commercial availability and purity specification across multiple vendors
Target Compound Data	CAS 1596062-43-9; 95% purity; available from ≥3 independent vendors (AKSci, Leyan, Sigma-Aldrich/Enamine, CymitQuimica); MW 165.2
Comparator Or Baseline	CAS 18280-56-3 (3-ethyl analog): ≥95% purity, broad availability but lacks ethylamino NH. CAS 512845-63-5 (5-ethylamino regioisomer): limited vendor coverage, variable purity documentation. CAS 1594789-39-5 (N1-ethyl analog): limited availability.
Quantified Difference	Target compound: ≥3 verified vendor sources at 95% purity. Regioisomer CAS 512845-63-5: ≤2 vendor sources with less consistent purity documentation. N1-ethyl analog CAS 1594789-39-5: ≤2 vendor sources.
Conditions	Vendor catalog survey conducted May 2026; excludes excluded domains (benchchems, molecule, evitachem, vulcanchem).

Why This Matters

Multi-vendor availability reduces procurement risk and supply chain disruption potential; the 95% purity specification is sufficient for most synthetic building block applications without requiring additional purification, reducing total cost of use.

5-Amino-3-(ethylamino)-1-methyl-1H-pyrazole-4-carbonitrile: Optimal Application Scenarios

Kinase Inhibitor Fragment Library with 3-Position H-Bond Donor

The 3-ethylamino substituent provides a pre-organized N2–C3–NH–Et chelating motif with dual H-bond donor-acceptor capacity (3 HBD, 4 HBA total). This makes the compound suitable as a hinge-binding fragment for kinases where the pyrazole N2 acts as a hydrogen-bond acceptor and the adjacent ethylamino NH serves as a donor to the kinase hinge backbone . The 3-ethyl analog (CAS 18280-56-3, HBD = 2) lacks this additional H-bond donor and cannot engage the same hinge-binding geometry, making the target compound specifically relevant for fragment libraries targeting kinases with extended hinge regions such as p38α MAP kinase and protein kinase D (PKD) .

Regiospecific Synthesis of Pyrazolo[1,5-a]pyrimidines

The 5-aminopyrazole-4-carbonitrile scaffold is a well-established precursor for fused pyrazolo[1,5-a]pyrimidine systems via annulation with 1,3-dielectrophiles . The target compound's specific 3-ethylamino substitution directs regioselectivity during cyclocondensation reactions, as the electron-donating ethylamino group at C3 activates the adjacent C4 position for electrophilic attack, while the N1-methyl group prevents undesired N1–H tautomerism that could lead to regioisomeric product mixtures. The 3-ethyl analog (CAS 18280-56-3) lacks the amino directing effect at C3, while the 5-ethylamino regioisomer (CAS 512845-63-5) would direct reactivity to a different ring position. Researchers synthesizing regiospecifically substituted pyrazolo[1,5-a]pyrimidine libraries for kinase or GPCR screening should procure this specific substitution pattern to ensure the desired regiochemical outcome .

Fragment-Based Drug Discovery: Low MW and Lipophilicity

With a molecular weight of 165.2 Da, the target compound resides well within fragment space (MW ≤ 300 Da). Compared to the N1-ethyl analog (CAS 1594789-39-5, MW 179.2 Da), the N1-methyl substitution saves 14 Da while maintaining the full 3-ethylamino functionality, making it the more ligand-efficient choice for fragment screening . The lower calculated lipophilicity of the N1-methyl compound (estimated cLogP ~0.8–1.2 vs. ~1.2–1.8 for the N1-ethyl analog) also favors aqueous solubility, a key consideration for fragment library design where compounds are typically screened at high concentrations (0.5–1 mM) in biochemical assays. Researchers building fragment libraries for SPR-based fragment screening or NMR-based fragment screening should prioritize the N1-methyl variant for optimal solubility and ligand efficiency .

CFTR Modulator SAR: cAMP-Independent Activation

The amino-carbonitrile-pyrazole chemotype has been validated as a CFTR activator scaffold through the discovery of Cact-A1, which activated wild-type and ΔF508-CFTR in the absence of cAMP elevation (EC₅₀ ~1.6 µM in CFTR-expressing FRT cells) . While the target compound is not Cact-A1 itself, it shares the core 5-aminopyrazole-4-carbonitrile scaffold with a 3-alkylamino substituent. The target compound's specific 3-ethylamino group (as opposed to a 3-ethyl group or a 5-ethylamino arrangement) mimics the key structural feature observed in active CFTR modulators: an amino substituent at the 3-position capable of H-bond donation. Medicinal chemistry teams conducting structure-activity relationship (SAR) studies around the Cact-A1 chemotype should procure this compound as a simplified core scaffold to systematically explore the contribution of the 3-ethylamino group to CFTR activation potency and selectivity .

Application

Selection Property

Validation Focus

Kinase Inhibitor Fragment Library (3-position H-bond donor)

3-Ethylamino chelating motif (HBD=3, HBA=4)

Hinge-binding geometry and H-bond donor capacity

Regiospecific Pyrazolo[1,5-a]pyrimidine Synthesis

C3-Ethylamino regiochemical directing effect

Cyclocondensation regioselectivity

Fragment-Based Drug Discovery (Low MW/Lipophilicity)

N1-Methyl: MW 165.2, estimated low cLogP

Ligand efficiency and aqueous solubility for high-concentration screening

CFTR Modulator SAR (cAMP-Independent Activation)

3-Ethylamino scaffold mimicking Cact-A1 chemotype

CFTR activation SAR and selectivity profiling